Cas no 1804861-63-9 (5-(Bromomethyl)-2-(difluoromethyl)-4-iodo-3-methoxypyridine)

• Product Name: 5-(Bromomethyl)-2-(difluoromethyl)-4-iodo-3-methoxypyridine
• CAS No: 1804861-63-9
• MF: C₈H₇BrF₂INO
• MW: 377.952560663223
• CID: 4892641
• Update Time: 2025-10-30

5-(Bromomethyl)-2-(difluoromethyl)-4-iodo-3-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-2-(difluoromethyl)-4-iodo-3-methoxypyridine

• Inchi： 1S/C8H7BrF2INO/c1-14-7-5(12)4(2-9)3-13-6(7)8(10)11/h3,8H,2H2,1H3
• InChI Key： UKDWTEZEXQHVDV-UHFFFAOYSA-N
• SMILES： IC1C(CBr)=CN=C(C(F)F)C=1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• XLogP3: 2.7
• Topological Polar Surface Area: 22.1

Additional information on 5-(Bromomethyl)-2-(difluoromethyl)-4-iodo-3-methoxypyridine

Recent Advances in the Application of 5-(Bromomethyl)-2-(difluoromethyl)-4-iodo-3-methoxypyridine (CAS: 1804861-63-9) in Chemical Biology and Pharmaceutical Research

The compound 5-(Bromomethyl)-2-(difluoromethyl)-4-iodo-3-methoxypyridine (CAS: 1804861-63-9) has recently emerged as a versatile building block in chemical biology and pharmaceutical research. This heterocyclic scaffold has attracted significant attention due to its unique structural features, including the presence of bromomethyl, difluoromethyl, and iodo substituents, which make it an ideal candidate for further functionalization and drug discovery applications.

Recent studies have demonstrated the utility of this compound in the synthesis of novel kinase inhibitors. The bromomethyl group at the 5-position serves as an excellent handle for nucleophilic substitution reactions, allowing for the introduction of various pharmacophores. Meanwhile, the difluoromethyl group at the 2-position has been shown to enhance metabolic stability and improve binding affinity through strategic fluorine interactions with target proteins.

A 2023 study published in the Journal of Medicinal Chemistry reported the successful application of 1804861-63-9 in the development of selective JAK3 inhibitors. Researchers utilized the iodo substituent at the 4-position for palladium-catalyzed cross-coupling reactions, enabling rapid diversification of the pyridine core. The resulting compounds exhibited nanomolar potency against JAK3 while maintaining excellent selectivity over other JAK family members.

In the field of PET tracer development, this compound has shown promise as a precursor for radiofluorination. The difluoromethyl group can serve as a surrogate for [18F]fluoride incorporation, while the bromomethyl group allows for subsequent conjugation to targeting vectors. A recent patent application (WO2023056342) describes the use of 1804861-63-9 in the synthesis of novel tau protein imaging agents for Alzheimer's disease diagnosis.

The compound's stability profile has been extensively characterized in recent formulation studies. Research published in Molecular Pharmaceutics (2024) demonstrated that 5-(Bromomethyl)-2-(difluoromethyl)-4-iodo-3-methoxypyridine maintains excellent chemical stability under various pH conditions, making it suitable for both oral and parenteral drug development. The methoxy group at the 3-position was found to play a crucial role in preventing unwanted oxidative degradation.

Current challenges in working with this compound include its limited solubility in aqueous media and the need for optimized purification protocols. However, recent advances in formulation technology, particularly the development of novel co-solvent systems, have significantly improved its handling characteristics. Researchers at several major pharmaceutical companies have included derivatives of 1804861-63-9 in their preclinical pipelines, targeting indications ranging from inflammatory diseases to oncology.

Future research directions for this compound include exploration of its potential in PROTAC (Proteolysis Targeting Chimera) development, where its multiple reactive sites could facilitate the construction of bifunctional molecules. Additionally, its application in DNA-encoded library technology is being investigated by several research groups, leveraging its unique structural features for the generation of diverse chemical space.